Cas no 1167418-12-3 ({1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid)

• Product Name: {1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid
• CAS No: 1167418-12-3
• MF: C₁₂H₁₅BN₂O₄
• MW: 262.069503068924
• MDL: MFCD18837754
• CID: 3038624
• PubChem ID: 67425052
• Update Time: 2025-06-11

{1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-BOC-Indazole-5-boronic acid
• 1-Boc-1H-indalzole-5-boronic acid
• (1-(tert-Butoxycarbonyl)-1H-indazol-5-yl)boronic acid
• {1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid
• DB-107345
• 1-(tert-butoxycarbonyl)-1h-indazol-5-ylboronic acid
• AKOS025293761
• BS-30172
• F76849
• n-boc-indazole-5-boronic acid
• SCHEMBL2483647
• SB30973
• MFCD18837754
• CS-0056140
• UPCYSNYVECFOJZ-UHFFFAOYSA-N
• 1167418-12-3
• [1-[(2-methylpropan-2-yl)oxycarbonyl]indazol-5-yl]boronic acid

• MDL： MFCD18837754
• Inchi： 1S/C12H15BN2O4/c1-12(2,3)19-11(16)15-10-5-4-9(13(17)18)6-8(10)7-14-15/h4-7,17-18H,1-3H3
• InChI Key： UPCYSNYVECFOJZ-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)C2=C(C=C(B(O)O)C=C2)C=N1

Computed Properties

• Exact Mass: 262.112
• Monoisotopic Mass: 262.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.6A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 455.6±55.0 °C at 760 mmHg
• Flash Point: 229.3±31.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

{1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on {1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid

Comprehensive Overview of {1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid (CAS No. 1167418-12-3)

{1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid (CAS No. 1167418-12-3) is a highly versatile boronic acid derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its indazole core and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the development of bioactive molecules, particularly in Suzuki-Miyaura cross-coupling reactions. Its unique structural features make it invaluable for constructing complex heterocyclic frameworks, a topic of growing interest in drug discovery and medicinal chemistry.

In recent years, the demand for boronic acid-based compounds has surged due to their pivotal role in targeted therapy and precision medicine. Researchers frequently search for "Boc-protected indazole boronic acid applications" or "CAS 1167418-12-3 synthesis methods," reflecting the compound's relevance in cutting-edge science. The Boc group enhances stability during synthetic processes, while the boronic acid moiety facilitates efficient cross-coupling, aligning with trends toward green chemistry and atom-economical reactions.

The compound's molecular structure enables diverse functionalization, making it a hotspot for investigations into kinase inhibitors and cancer therapeutics. Queries like "indazole-5-boronic acid derivatives in oncology" highlight its potential in addressing unmet medical needs. Additionally, its compatibility with high-throughput screening platforms underscores its utility in fragment-based drug design, a trending approach in biotech innovation.

From a technical perspective, {1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid exhibits excellent solubility in polar organic solvents, a property frequently cited in searches for "boronic acid handling protocols." Its stability under inert atmospheres and moderate temperatures ensures reproducible results in catalytic reactions, a key concern for industrial-scale applications. The compound's crystallinity and purification methods are also widely discussed, particularly in forums focused on process chemistry optimization.

Environmental and regulatory considerations further elevate the compound's profile. With increasing emphasis on sustainable synthetic routes, researchers explore "eco-friendly modifications of indazole boronic acids." The Boc-protected variant minimizes unwanted side reactions, reducing waste generation—a priority in pharmaceutical manufacturing compliance. This aligns with global initiatives like green pharma, frequently searched alongside CAS 1167418-12-3 in academic databases.

In material science, the compound's conjugated π-system attracts attention for organic electronic applications. Searches for "indazole-based semiconductors" or "boronic acid MOFs" (metal-organic frameworks) reveal interdisciplinary interest. Its ability to form self-assembled monolayers (SAMs) positions it as a candidate for biosensor development, another trending topic in nanotechnology circles.

Analytical characterization of {1-[(tert-butoxy)carbonyl]-1H-indazol-5-yl}boronic acid typically involves advanced techniques like NMR spectroscopy (particularly ¹¹B NMR) and mass spectrometry, topics often queried alongside the CAS number. The compound's distinct IR absorption bands (e.g., B-O stretch at ~1340 cm^-1) provide additional identification markers, crucial for quality control in contract research organizations (CROs).

Future directions for this compound include explorations in proteolysis-targeting chimeras (PROTACs) and click chemistry applications, as evidenced by emerging search terms like "indazole boronic acid protein degraders." Its adaptability to microwave-assisted synthesis further enhances its appeal in accelerated drug development pipelines, addressing the pharmaceutical industry's need for speed-to-market strategies.